Carcinogenic nitrogen compounds. Part L. Acridines and benzacridines with fluoro- and trifluoromethyl-substituents
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J3966000087B
Abstract
A number of new acridines and benzacridines bearing fluoro- and trifluoromethyl-substituents have been prepared as potential carcinogens.
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